Cas no 1152663-40-5 (3-(3-fluorophenyl)-1,4-dimethyl-1H-pyrazol-5-amine)
3-(3-fluorophenyl)-1,4-dimethyl-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-fluorophenyl)-1,4-dimethyl-1H-pyrazol-5-amine
- EN300-1149099
- SCHEMBL23557987
- 1152663-40-5
-
- Inchi: 1S/C11H12FN3/c1-7-10(14-15(2)11(7)13)8-4-3-5-9(12)6-8/h3-6H,13H2,1-2H3
- InChI Key: MFWMZWIYFSMTGI-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)C1C(C)=C(N)N(C)N=1
Computed Properties
- Exact Mass: 205.10152556g/mol
- Monoisotopic Mass: 205.10152556g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 43.8Ų
3-(3-fluorophenyl)-1,4-dimethyl-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1149099-0.05g |
3-(3-fluorophenyl)-1,4-dimethyl-1H-pyrazol-5-amine |
1152663-40-5 | 95% | 0.05g |
$468.0 | 2023-10-25 | |
| Enamine | EN300-1149099-0.1g |
3-(3-fluorophenyl)-1,4-dimethyl-1H-pyrazol-5-amine |
1152663-40-5 | 95% | 0.1g |
$490.0 | 2023-10-25 | |
| Enamine | EN300-1149099-0.25g |
3-(3-fluorophenyl)-1,4-dimethyl-1H-pyrazol-5-amine |
1152663-40-5 | 95% | 0.25g |
$513.0 | 2023-10-25 | |
| Enamine | EN300-1149099-0.5g |
3-(3-fluorophenyl)-1,4-dimethyl-1H-pyrazol-5-amine |
1152663-40-5 | 95% | 0.5g |
$535.0 | 2023-10-25 | |
| Enamine | EN300-1149099-1.0g |
3-(3-fluorophenyl)-1,4-dimethyl-1H-pyrazol-5-amine |
1152663-40-5 | 1g |
$728.0 | 2023-06-09 | ||
| Enamine | EN300-1149099-2.5g |
3-(3-fluorophenyl)-1,4-dimethyl-1H-pyrazol-5-amine |
1152663-40-5 | 95% | 2.5g |
$1089.0 | 2023-10-25 | |
| Enamine | EN300-1149099-5.0g |
3-(3-fluorophenyl)-1,4-dimethyl-1H-pyrazol-5-amine |
1152663-40-5 | 5g |
$2110.0 | 2023-06-09 | ||
| Enamine | EN300-1149099-10.0g |
3-(3-fluorophenyl)-1,4-dimethyl-1H-pyrazol-5-amine |
1152663-40-5 | 10g |
$3131.0 | 2023-06-09 | ||
| Enamine | EN300-1149099-1g |
3-(3-fluorophenyl)-1,4-dimethyl-1H-pyrazol-5-amine |
1152663-40-5 | 95% | 1g |
$557.0 | 2023-10-25 | |
| Enamine | EN300-1149099-5g |
3-(3-fluorophenyl)-1,4-dimethyl-1H-pyrazol-5-amine |
1152663-40-5 | 95% | 5g |
$1614.0 | 2023-10-25 |
3-(3-fluorophenyl)-1,4-dimethyl-1H-pyrazol-5-amine Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 3-(3-fluorophenyl)-1,4-dimethyl-1H-pyrazol-5-amine
3-(3-Fluorophenyl)-1,4-Dimethyl-1H-Pyrazol-5-amine: A Comprehensive Overview
3-(3-Fluorophenyl)-1,4-dimethyl-1H-pyrazol-5-amine (CAS No. 1152663-40-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-(3-fluorophenyl)-1,4-dimethylpyrazol-5-amine, belongs to the class of pyrazoles and is characterized by its unique structural features and potential biological activities.
The chemical structure of 3-(3-fluorophenyl)-1,4-dimethyl-1H-pyrazol-5-amine consists of a pyrazole ring substituted with a 3-fluorophenyl group and two methyl groups. The presence of the fluorine atom in the phenyl ring imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. This compound has been studied for its potential applications in various therapeutic areas, including anti-inflammatory, analgesic, and anti-cancer activities.
Recent research has highlighted the importance of pyrazole derivatives in drug discovery and development. Pyrazoles are known for their ability to modulate various biological processes, making them attractive scaffolds for the design of novel therapeutic agents. The specific substitution pattern of 3-(3-fluorophenyl)-1,4-dimethyl-1H-pyrazol-5-amine has been shown to enhance its pharmacological properties, such as improved solubility, metabolic stability, and target selectivity.
In a study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of 3-(3-fluorophenyl)-1,4-dimethyl-1H-pyrazol-5-amine. The compound was found to exhibit significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models. These findings suggest that 3-(3-fluorophenyl)-1,4-dimethyl-1H-pyrazol-5-amine could be a promising candidate for the treatment of inflammatory diseases.
Another area of interest is the potential use of 3-(3-fluorophenyl)-1,4-dimethyl-1H-pyrazol-5-amine in cancer therapy. A recent study published in Cancer Research demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival. These results indicate that 3-(3-fluorophenyl)-1,4-dimethyl-1H-pyrazol-5-amine may have therapeutic potential as an anti-cancer agent.
The pharmacokinetic properties of 3-(3-fluorophenyl)-1,4-dimethyl-1H-pyrazol-5-amine have also been evaluated in preclinical studies. Results from these studies show that the compound has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, the compound has demonstrated low toxicity in animal models, suggesting a favorable safety profile.
In conclusion, 3-(3-fluorophenyl)-1,4-dimethyl-1H-pyrazol-5-amine (CAS No. 1152663-40-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.
1152663-40-5 (3-(3-fluorophenyl)-1,4-dimethyl-1H-pyrazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)